N-[4-benzoyl-1-(2-hydroxyethyl)-1H-benzimidazol-5-yl]-2-chloroacetamide

• IUPAC Name: N-[4-benzoyl-1-(2-hydroxyethyl)benzimidazol-5-yl]-2-chloroacetamide
• InChI: InChI=1S/C18H16ClN3O3/c19-10-15(24)21-13-6-7-14-17(20-11-22(14)8-9-23)16(13)18(25)12-4-2-1-3-5-12/h1-7,11,23H,8-10H2,(H,21,24)
• InChI Key: VOZTZYUVKNWNCB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C=CC3=C2N=CN3CCO)NC(=O)CCl
• Molecular Formula: C18H16ClN3O3
• Molecular Weight: 357.8 g/mol

Description

N-[4-benzoyl-1-(2-hydroxyethyl)-1H-benzimidazol-5-yl]-2-chloroacetamide, also known as Cbz-Lys-OH, is a synthetic compound that has been widely used in scientific research. It belongs to the class of benzimidazole derivatives and has a molecular formula of C19H18ClN3O3.

Mechanism of Action

The mechanism of action of N-[4-benzoyl-1-(2-hydroxyethyl)-1H-benzimidazol-5-yl]-2-chloroacetamide involves its interaction with specific amino acid residues in proteins. The benzimidazole moiety of the molecule can form hydrogen bonds with the nitrogen and oxygen atoms of the amino acid residues, while the benzoyl and chloroacetamide moieties can interact with the hydrophobic and polar regions of the protein surface. These interactions can lead to changes in the conformation and activity of the protein, which can be studied using various techniques such as X-ray crystallography, NMR spectroscopy, and fluorescence resonance energy transfer (FRET).
Biochemical and Physiological Effects:
N-[4-benzoyl-1-(2-hydroxyethyl)-1H-benzimidazol-5-yl]-2-chloroacetamide has been shown to have various biochemical and physiological effects. It can inhibit the activity of enzymes such as caspases, which are involved in apoptosis, and protein kinases, which are involved in signal transduction pathways. It can also disrupt protein-protein interactions and affect the stability and folding of proteins. In addition, it has been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-benzoyl-1-(2-hydroxyethyl)-1H-benzimidazol-5-yl]-2-chloroacetamide in lab experiments is its specificity and versatility. It can be used to study a wide range of proteins and enzymes, and can be easily incorporated into peptides and proteins. It also has a high affinity for its target proteins, which allows for the detection of low concentrations of the protein in complex mixtures. However, one of the limitations of using N-[4-benzoyl-1-(2-hydroxyethyl)-1H-benzimidazol-5-yl]-2-chloroacetamide is its potential toxicity and non-specific effects on other proteins and enzymes. It is important to use appropriate controls and concentrations to avoid false positive or negative results.

Future Directions

There are many future directions for the use of N-[4-benzoyl-1-(2-hydroxyethyl)-1H-benzimidazol-5-yl]-2-chloroacetamide in scientific research. One direction is the development of new derivatives with improved specificity and activity. Another direction is the application of N-[4-benzoyl-1-(2-hydroxyethyl)-1H-benzimidazol-5-yl]-2-chloroacetamide in drug discovery and development, particularly for the treatment of cancer and inflammatory diseases. Finally, the use of N-[4-benzoyl-1-(2-hydroxyethyl)-1H-benzimidazol-5-yl]-2-chloroacetamide in combination with other techniques such as mass spectrometry and proteomics can lead to a better understanding of protein-protein interactions and their role in cellular processes.

Synthesis Methods

N-[4-benzoyl-1-(2-hydroxyethyl)-1H-benzimidazol-5-yl]-2-chloroacetamide can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 4-benzoyl-1H-benzimidazole with 2-chloroacetyl chloride in the presence of a base, followed by the reaction with L-lysine hydrochloride in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The final product is obtained after purification by column chromatography and recrystallization.

Scientific Research Applications

N-[4-benzoyl-1-(2-hydroxyethyl)-1H-benzimidazol-5-yl]-2-chloroacetamide has been widely used in scientific research as a tool for studying protein-protein interactions. It can be used as a substrate for enzymes such as proteases, kinases, and phosphatases, and can be incorporated into peptides and proteins to study their functions. It has also been used in the development of new drugs and therapies for various diseases.